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Compound of Interest

Compound Name: 2-Fluorobenzyl alcohol

Cat. No.: B146938

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring a safe and compliant laboratory environment.
This guide provides essential safety and logistical information for the proper disposal of 2-
Fluorobenzyl alcohol, a common reagent in organic synthesis. Adherence to these
procedures is critical for minimizing environmental impact and safeguarding laboratory
personnel.

Key Safety and Physical Properties

A thorough understanding of the properties of 2-Fluorobenzyl alcohol is the first step in its
safe management. This information, summarized from its Safety Data Sheet (SDS), dictates
the necessary precautions for handling and disposal.

Property Value

CAS Number 446-51-5

Form Liquid

Density 1.173 g/mL at 25 °C
Refractive Index n20/D 1.514

) ) Acids, Acid anhydrides, Acid chlorides, Strong
Incompatible Materials o
oxidizing agents
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Step-by-Step Disposal Protocol

The disposal of 2-Fluorobenzyl alcohol must be conducted in accordance with institutional,
local, and national regulations for hazardous waste. The following protocol outlines the general
steps for its safe disposal.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate
PPE is worn, including safety glasses with side shields or goggles, chemical-resistant gloves,
and a lab coat.

2. Waste Collection:

e Liquid Waste: Collect waste 2-Fluorobenzyl alcohol in a dedicated, properly labeled, and
sealed hazardous waste container.[1] The container should be sturdy and leak-proof.[1] Do
not mix with incompatible materials.

o Contaminated Solids: Any materials, such as absorbent pads, gloves, or weighing papers,
that are contaminated with 2-Fluorobenzyl alcohol should be collected in a separate,
clearly labeled solid hazardous waste container.

3. Labeling: All waste containers must be accurately labeled with the full chemical name ("2-
Fluorobenzyl alcohol") and the appropriate hazard warnings.

4. Storage: Store the waste container in a designated, well-ventilated, and cool area, away
from heat sources and incompatible chemicals.[2][3]

5. Disposal Request: Once the waste container is full, arrange for its collection by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal company.[1] Do not pour 2-Fluorobenzyl alcohol down the drain.[1][4]

6. Empty Containers:
o Thoroughly empty the original container.

e The first rinse of the container with a suitable solvent (e.g., ethanol or acetone) must be
collected and disposed of as hazardous waste.[1]
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o For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[1] After proper rinsing, the container can be disposed of according to your
institution's guidelines for empty chemical containers.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Fluorobenzyl alcohol and associated waste.
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Caption: Disposal workflow for 2-Fluorobenzyl alcohol.
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Disclaimer: This guide is intended for informational purposes only. Always consult your
institution's specific safety and disposal protocols and the manufacturer's Safety Data Sheet
(SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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